(R)-tert-Butyl 1-(3-methoxybenzyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3R)-1-[(3-methoxyphenyl)methyl]pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C17H26N2O3/c1-17(2,3)22-16(20)18-14-8-9-19(12-14)11-13-6-5-7-15(10-13)21-4/h5-7,10,14H,8-9,11-12H2,1-4H3,(H,18,20)/t14-/m1/s1
• InChI Key: LPVBYHCXGAADHA-CQSZACIVSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)CC2=CC(=CC=C2)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCN(C1)CC2=CC(=CC=C2)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

(R)-tert-Butyl 1-(3-methoxybenzyl)pyrrolidin-3-ylcarbamate is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is commonly referred to as Boc-3-AM and is a derivative of pyrrolidine.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Anti-inflammatory Activities : A series of compounds similar to (R)-tert-Butyl 1-(3-methoxybenzyl)pyrrolidin-3-ylcarbamate were synthesized and evaluated for anti-inflammatory and analgesic properties. Some of these compounds showed dual inhibitory activity against prostaglandin and leukotriene synthesis, with anti-inflammatory activities comparable to indomethacin but with reduced ulcerogenic effects (Ikuta et al., 1987).

• Process Development for Synthesis : The synthesis of similar compounds was developed for the manufacture of lymphocyte function-associated antigen inhibitors. An efficient one-pot, two-step telescoped sequence was used for synthesis, showing practicality and scalability in the process (Li et al., 2012).

Chemical Structure and Properties

• Hydrogen-Bonded Structures : Studies on compounds structurally related to (R)-tert-Butyl 1-(3-methoxybenzyl)pyrrolidin-3-ylcarbamate showed significant differences in hydrogen-bonded structures due to minor changes in substituents. This highlights the importance of small molecular modifications on the overall structural properties of such compounds (Trilleras et al., 2008).

• Determination of Absolute Configuration : The absolute configuration of similar compounds was determined using vibrational circular dichroism and confirmed by chemical synthesis. This type of study is crucial for understanding the stereochemistry of these compounds and their potential biological activities (Procopiou et al., 2016).

Novel Applications and Syntheses

• Novel Antibacterial Agents : Analogues of VRC3375, structurally related to (R)-tert-Butyl 1-(3-methoxybenzyl)pyrrolidin-3-ylcarbamate, were synthesized and evaluated as bacterial deformylase inhibitor-based antibacterial agents. These studies are crucial in developing new antibacterial drugs (Jain et al., 2003).

• Asymmetric Synthesis of Polyhydroxylated Pyrrolizidines : Research on the asymmetric synthesis of polyhydroxylated pyrrolizidines via transannular iodoamination was conducted, demonstrating the versatility of such compounds in chemical synthesis (Brock et al., 2011).